Cas no 53001-70-0 (2,3,4,6-Tetrafluorobenzyl Alcohol)

• Product name: 2,3,4,6-Tetrafluorobenzyl Alcohol
• CAS No: 53001-70-0
• MF: C₇H₄F₄O
• MW: 180.099676132202
• MDL: MFCD03701105
• CID: 365947
• PubChem ID: 87577645

2,3,4,6-Tetrafluorobenzyl Alcohol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,2,3,4,6-tetrafluoro-
• 2,3,4,6-Tetrafluorobenzyl Alcohol
• (2,3,4,6-tetrafluorophenyl)methanol
• BIS(4-CHLOROPHENYL)PHOSPHOROCHLORIDATE
• 53001-70-0
• DTXSID90590728
• MFCD03701105
• BXLQTYVTBJQPPZ-UHFFFAOYSA-N
• T72575
• AS-62227
• T1942
• FT-0609361
• AKOS006228987
• CS-0314728
• SCHEMBL364805

• MDL： MFCD03701105
• Inchi： InChI=1S/C7H4F4O/c8-4-1-5(9)7(11)6(10)3(4)2-12/h1,12H,2H2
• InChI Key： BXLQTYVTBJQPPZ-UHFFFAOYSA-N
• SMILES： C1=C(C(=C(C(=C1F)F)F)CO)F

Computed Properties

• Exact Mass: 180.02000
• Monoisotopic Mass: 180.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• Surface Charge: 0
• XLogP3: 1.4
• Tautomer Count: nothing

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 180.2±35.0 °C at 760 mmHg
• Flash Point: 62.8±25.9 °C
• Refractive Index: 1.4530 to 1.4570
• PSA: 20.23000
• LogP: 1.73530
• Vapor Pressure: 0.6±0.4 mmHg at 25°C

2,3,4,6-Tetrafluorobenzyl Alcohol Security Information

• Prompt：warning
• Signal Word：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P403+P235-P501
• Safety Instruction： H227
• Storage Condition：Store at 4 ℃, better at -4 ℃

2,3,4,6-Tetrafluorobenzyl Alcohol Customs Data

• HS CODE：2906299090
• Customs Data：

  China Customs Code:

  2906299090

  Overview:

  2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

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